Cas no 2169172-38-5 (3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol)

• Product Name: 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol
• CAS No: 2169172-38-5
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 6089562
• PubChem ID: 165745618
• Update Time: 2025-10-12

3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol
• 2169172-38-5
• EN300-1459277

• Inchi： 1S/C9H17BrO/c1-9(2)3-7(4-9)8(5-10)6-11/h7-8,11H,3-6H2,1-2H3
• InChI Key： ZRDIPKDRBGZRFG-UHFFFAOYSA-N
• SMILES： BrCC(CO)C1CC(C)(C)C1

Computed Properties

• Exact Mass: 220.04628g/mol
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol

Comprehensive Overview of 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol (CAS No. 2169172-38-5): Properties, Applications, and Industry Insights

In the evolving landscape of specialty chemicals, 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol (CAS No. 2169172-38-5) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by a cyclobutyl core and a brominated propanol side chain, serves as a critical intermediate in pharmaceutical synthesis, agrochemical development, and advanced material science. Researchers and industry professionals frequently search for terms like "3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol synthesis", "CAS 2169172-38-5 applications", and "cyclobutyl derivatives in drug discovery", reflecting its growing relevance in cutting-edge research.

The molecular structure of 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol combines a strained cyclobutane ring with a hydroxyl-functionalized alkyl bromide, offering distinct reactivity patterns. This duality enables its use in cross-coupling reactions, a hot topic in organic chemistry due to the rise of sustainable catalysis methods. Recent trends in green chemistry have spurred interest in optimizing synthetic routes for such intermediates, with queries like "eco-friendly synthesis of brominated propanols" gaining traction. The compound's sterically hindered cyclobutyl group also makes it a valuable scaffold for designing bioactive molecules, particularly in the context of small-molecule drug candidates targeting protein-protein interactions.

From an industrial perspective, CAS 2169172-38-5 aligns with the demand for high-value building blocks in medicinal chemistry. Its 3,3-dimethylcyclobutyl moiety is increasingly explored in kinase inhibitor development, a field dominating oncology research. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are frequently discussed alongside this compound, addressing quality control concerns. Notably, the rise of AI-assisted molecular design has led to computational studies predicting the reactivity of similar bromohydrin derivatives, merging traditional chemistry with digital innovation.

Storage and handling protocols for 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol emphasize stability under inert conditions, a detail often queried as "storage recommendations for bromo-propanol compounds". While not classified as hazardous under standard regulations, its bromine substituent warrants careful consideration in synthetic workflows. The compound's role in chiral synthesis also resonates with the pharmaceutical industry's focus on enantioselective manufacturing, a response to stricter regulatory requirements for optically pure drugs.

Market analyses reveal growing procurement of CAS 2169172-38-5 by contract research organizations (CROs) and custom synthesis providers, driven by its utility in fragment-based drug discovery. Patent literature highlights derivatives of this compound in neurological disorder therapeutics, correlating with rising global interest in CNS-targeted drugs. Environmental fate studies of such organobromine compounds remain an active research area, addressing sustainability concerns without compromising synthetic utility.

In conclusion, 3-bromo-2-(3,3-dimethylcyclobutyl)propan-1-ol exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its CAS registry number 2169172-38-5 serves as a gateway to diverse scientific inquiries, from mechanistic organic chemistry to industrial scale-up challenges. As synthetic methodologies advance, this compound will likely maintain its status as a strategic intermediate in multiple high-growth sectors.